molecular formula C19H18N4O4 B7720771 ethyl 4-(3-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)propanamido)benzoate

ethyl 4-(3-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)propanamido)benzoate

Cat. No. B7720771
M. Wt: 366.4 g/mol
InChI Key: TVYPKNPYVREZOV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl 4-(3-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)propanamido)benzoate, commonly known as EPPB, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. EPPB belongs to the family of oxadiazole compounds, which have been found to exhibit a wide range of biological activities.

Mechanism of Action

EPPB exerts its therapeutic effects by inhibiting the activity of various enzymes and proteins. It has been found to inhibit the activity of histone deacetylase (HDAC), which is involved in the regulation of gene expression. EPPB has also been shown to inhibit the activity of cyclic GMP-AMP synthase (cGAS), which is involved in the immune response to viral infections.
Biochemical and Physiological Effects
EPPB has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis (programmed cell death) in cancer cells, and modulate the immune response. EPPB has also been found to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

EPPB has several advantages as a research tool. It is a synthetic compound that can be easily synthesized in the laboratory, which makes it readily available for research purposes. EPPB has also been found to exhibit potent therapeutic properties, which makes it a potentially valuable candidate for the development of new drugs. However, EPPB also has some limitations as a research tool. It is a relatively new compound, and its long-term effects and safety profile are not well understood. Further research is needed to fully understand the potential benefits and limitations of EPPB as a research tool.

Future Directions

There are several future directions for research on EPPB. One potential area of research is the development of EPPB-based drugs for the treatment of cancer and viral infections. Another potential area of research is the investigation of the long-term effects and safety profile of EPPB. Additionally, further research is needed to fully understand the mechanism of action of EPPB and its potential applications in the treatment of autoimmune diseases.

Synthesis Methods

EPPB can be synthesized using a multi-step process that involves the reaction of various chemical reagents. The synthesis of EPPB involves the condensation of 4-(3-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)propanamido)benzoic acid with ethyl chloroformate in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain pure EPPB.

Scientific Research Applications

EPPB has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-viral properties. EPPB has been shown to inhibit the activity of various enzymes and proteins that are involved in the development and progression of diseases such as cancer and viral infections. EPPB has also been found to modulate the immune system, which makes it a potential candidate for the treatment of autoimmune diseases.

properties

IUPAC Name

ethyl 4-[3-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)propanoylamino]benzoate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H18N4O4/c1-2-26-19(25)14-3-5-15(6-4-14)21-16(24)7-8-17-22-18(23-27-17)13-9-11-20-12-10-13/h3-6,9-12H,2,7-8H2,1H3,(H,21,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

TVYPKNPYVREZOV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=CC=C(C=C1)NC(=O)CCC2=NC(=NO2)C3=CC=NC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H18N4O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

366.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.